Cas no 1424-66-4 (2-Chloro-4-(dimethylamino)benzaldehyde)

• Product Name: 2-Chloro-4-(dimethylamino)benzaldehyde
• CAS No: 1424-66-4
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD00021051
• CID: 167959
• PubChem ID: 172089062
• Update Time: 2025-06-10

2-Chloro-4-(dimethylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(dimethylamino)benzaldehyde
• 3-Chloro-N,N-dimethyl-4-formylaniline
• Benzaldehyde, 2-chloro-4-dimethylamino-
• Benzaldehyde, 2-chloro-4-(dimethylamino)-
• 2-Chloro-4-dimethylaminobenzaldehyde
• Benzaldehyde,2-chloro-4-(dimethylamino)-
• 4-(dimethylamino)-2-chlorobenzaldehyde
• NSC93918
• 2-chloro-4-[N,N-bis(methyl)amino]benzaldehyde
• XSQFAWMDRFSIMY-UHFFFAOYSA-N
• SBB052150
• NSC-93918
• T70273
• NS00024631
• PS-4349
• 4-Nitrophenyl)methyl 3-oxobutanoate
• 2-chloro-4-(dimethylamino)benzaldehyde, AldrichCPR
• NCGC00188271-01
• DTXSID8061686
• FT-0611737
• NSC 93918
• 1424-66-4
• AKOS006229424
• MFCD00021051
• C2606
• CS-0206315
• EINECS 215-840-5
• SCHEMBL1002405
• SY050816
• DTXCID1034636
• ALBB-025770
• DB-042631

• MDL： MFCD00021051
• Inchi： 1S/C9H10ClNO/c1-11(2)8-4-3-7(6-12)9(10)5-8/h3-6H,1-2H3
• InChI Key： XSQFAWMDRFSIMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 183.045092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.215
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 309.4°Cat760mmHg
• Flash Point: 140.9°C
• Refractive Index: 1.607
• PSA: 20.31000
• LogP: 2.21850

2-Chloro-4-(dimethylamino)benzaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-52-43-36
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chloro-4-(dimethylamino)benzaldehyde

Recent Advances in the Application of 2-Chloro-4-(dimethylamino)benzaldehyde (CAS: 1424-66-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-4-(dimethylamino)benzaldehyde (CAS: 1424-66-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its chloro and dimethylamino functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, fluorescence labeling, and as a precursor for the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements involving this compound, highlighting its role in contemporary scientific investigations.

One of the most notable applications of 2-Chloro-4-(dimethylamino)benzaldehyde is its use in the synthesis of Schiff bases, which are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Schiff bases derived from this aldehyde exhibited potent inhibitory effects against several cancer cell lines, with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to chelate metal ions and disrupt cellular redox homeostasis, making it a promising candidate for further development in oncology.

In addition to its role in drug discovery, 2-Chloro-4-(dimethylamino)benzaldehyde has been employed as a fluorescent probe for detecting biomolecules. A recent study in Analytical Chemistry (2024) reported the development of a novel sensor based on this compound for the selective detection of cysteine in biological samples. The sensor exhibited high sensitivity and specificity, with a detection limit of 0.1 nM, making it a valuable tool for diagnostic applications. The study also highlighted the compound's stability and compatibility with aqueous environments, which are critical factors for its use in real-world settings.

Another emerging area of research involves the use of 2-Chloro-4-(dimethylamino)benzaldehyde as a precursor for the synthesis of heterocyclic compounds, such as quinazolines and benzimidazoles. These heterocycles are known for their diverse pharmacological activities, and recent work has focused on optimizing the synthetic routes to improve yield and purity. A 2024 paper in Organic Letters described a one-pot synthesis method that achieved a 90% yield of the target quinazoline derivative, showcasing the compound's utility in streamlined synthetic protocols.

Despite these advancements, challenges remain in the large-scale production and application of 2-Chloro-4-(dimethylamino)benzaldehyde. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic methods and the exploration of new biological targets. Overall, the continued investigation of this compound holds promise for significant contributions to chemical biology and pharmaceutical science.